Cas no 2253631-08-0 (2-Amino-4-fluoro-5-methoxyphenol;hydrochloride)

• Product Name: 2-Amino-4-fluoro-5-methoxyphenol;hydrochloride
• CAS No: 2253631-08-0
• MF: C₇H₉ClFNO₂
• MW: 193.603264570236
• CID: 6183600
• PubChem ID: 137935868
• Update Time: 2025-06-14

2-Amino-4-fluoro-5-methoxyphenol;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-amino-4-fluoro-5-methoxyphenol hydrochloride
• 2-Amino-4-fluoro-5-methoxyphenol;hydrochloride
• EN300-6499832
• 2253631-08-0

• Inchi： 1S/C7H8FNO2.ClH/c1-11-7-3-6(10)5(9)2-4(7)8;/h2-3,10H,9H2,1H3;1H
• InChI Key： PKIGDFYCDLUGJF-UHFFFAOYSA-N
• SMILES： Cl.FC1=CC(=C(C=C1OC)O)N

Computed Properties

• Exact Mass: 193.0305844g/mol
• Monoisotopic Mass: 193.0305844g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 134
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.5Ų

Additional information on 2-Amino-4-fluoro-5-methoxyphenol;hydrochloride

Comprehensive Overview of 2-Amino-4-fluoro-5-methoxyphenol;hydrochloride (CAS No. 2253631-08-0)

2-Amino-4-fluoro-5-methoxyphenol;hydrochloride (CAS No. 2253631-08-0) is a specialized organic compound with significant applications in pharmaceutical and chemical research. This compound, characterized by its unique molecular structure, has garnered attention for its potential in drug discovery and material science. The presence of both amino and fluoro functional groups enhances its reactivity, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals often seek information on its synthesis, properties, and applications, reflecting its growing importance in modern science.

The compound's CAS number 2253631-08-0 serves as a unique identifier, ensuring precise communication across global databases. Its systematic name, 2-Amino-4-fluoro-5-methoxyphenol;hydrochloride, highlights its structural features: an amino group at position 2, a fluoro substituent at position 4, and a methoxy group at position 5. These functional groups contribute to its solubility, stability, and reactivity, which are critical for its use in high-value applications. Recent trends in organic chemistry emphasize the demand for fluorinated compounds, as they often exhibit enhanced bioavailability and metabolic stability, making this compound particularly relevant.

In the context of current research, 2-Amino-4-fluoro-5-methoxyphenol;hydrochloride is frequently explored for its role in developing novel therapeutic agents. Fluorinated aromatic compounds, such as this one, are pivotal in designing drugs targeting central nervous system (CNS) disorders, cancer, and infectious diseases. The compound's hydrochloride salt form improves its handling and storage properties, a feature highly valued in industrial settings. Searches for "fluorinated phenol derivatives" or "amino-methoxy phenol applications" often lead to discussions about this compound, underscoring its relevance in cutting-edge research.

From a synthetic perspective, the preparation of CAS No. 2253631-08-0 involves multi-step organic reactions, including halogenation, etherification, and amination. Researchers frequently inquire about optimized synthetic routes, yield improvements, and green chemistry approaches for this compound. The growing emphasis on sustainable chemistry has spurred interest in catalytic methods and solvent-free reactions, which could be applied to its production. Additionally, its physicochemical properties, such as melting point, solubility, and spectral data, are critical for quality control and regulatory compliance.

The versatility of 2-Amino-4-fluoro-5-methoxyphenol;hydrochloride extends beyond pharmaceuticals. It is also investigated in materials science, particularly in the development of advanced polymers and agrochemicals. Its fluoro and methoxy groups can influence polymer chain interactions, leading to materials with tailored mechanical and thermal properties. In agrochemistry, such compounds are studied for their potential as intermediates in herbicide and pesticide synthesis, aligning with the global push for more efficient and environmentally friendly crop protection solutions.

Safety and handling of CAS No. 2253631-08-0 are frequently discussed topics. While not classified as hazardous under standard regulations, proper laboratory practices, including the use of personal protective equipment (PPE) and adequate ventilation, are recommended. The compound's hydrochloride form may require specific storage conditions to prevent degradation, a point often highlighted in technical datasheets. Regulatory frameworks, such as REACH and FDA guidelines, may apply depending on its intended use, making compliance a key consideration for manufacturers and researchers alike.

In summary, 2-Amino-4-fluoro-5-methoxyphenol;hydrochloride (CAS No. 2253631-08-0) is a multifaceted compound with broad applications in pharmaceuticals, materials science, and agrochemistry. Its structural features, synthetic accessibility, and functional versatility make it a subject of ongoing research and industrial interest. As the scientific community continues to explore fluorinated and methoxy-substituted compounds, this molecule is poised to remain a focal point in innovation and development.